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Compound of Interest

Compound Name: Phenyl Fluoroformate

Cat. No.: B8710385 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the available information on phenyl fluoroformate
(CAS Number: 351-80-4), a fluorinated organic compound with potential applications in

chemical synthesis. While detailed experimental data and specific applications in drug

development are not extensively documented in publicly available literature, this document

consolidates the known identifiers and outlines a potential synthetic pathway.

Chemical Identifiers and Properties
Phenyl fluoroformate, systematically named Carbonofluoridic acid, phenyl ester, is a chemical

entity with the molecular formula C₇H₅FO₂.[1] The following table summarizes its key

identifiers.

Identifier Value Reference

CAS Number 351-80-4 [1]

Systematic Name
Carbonofluoridic acid, phenyl

ester
[1]

Molecular Formula C₇H₅FO₂ [1]

Molecular Weight 140.114 g/mol [1]
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Detailed experimental physical properties such as melting point, boiling point, and density for

phenyl fluoroformate are not readily available in the surveyed literature.

Synthesis of Phenyl Fluoroformate
While specific, detailed experimental protocols for the synthesis of phenyl fluoroformate are

scarce, a general synthetic approach has been described. One method involves the reaction of

a 1-chloroalkyl carbonate with potassium fluoride (KF) in the presence of a crown ether

catalyst. This reaction proceeds through the fragmentation of the carbonate precursor to yield

the corresponding aldehyde and the desired fluoroformate.

A patent also outlines a general process for the preparation of fluoroformates, which could be

applicable to the synthesis of phenyl fluoroformate.[1] This process involves the reaction of

an alcohol or phenol with a fluorinating agent.

Below is a generalized workflow for a potential synthesis of phenyl fluoroformate based on

the available information.
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Caption: Generalized workflow for the synthesis of Phenyl Fluoroformate.

Spectroscopic Data
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for phenyl fluoroformate is not

available in the reviewed literature. For reference, the mass spectrum of the analogous

compound, phenyl chloroformate, shows characteristic peaks that could be used as a

comparative reference for future analysis of phenyl fluoroformate.[2][3] Similarly, 13C NMR

data for phenyl chloroformate is also available.[4]

Reactivity and Stability
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Detailed studies on the reactivity, stability, and decomposition of phenyl fluoroformate are not

well-documented. Based on the general reactivity of acyl fluorides, it is expected to be reactive

towards nucleophiles. The analogous compound, phenyl chloroformate, is known to be

incompatible with strong oxidizing agents, alcohols, amines, and alkalis, and it decomposes in

water.[2][5]

Applications in Drug Development
Currently, there is no specific information available in the surveyed literature regarding the

biological activity of phenyl fluoroformate or its direct application in drug development or

signaling pathway studies. However, the incorporation of fluorine into organic molecules is a

common strategy in medicinal chemistry to enhance properties such as metabolic stability,

binding affinity, and bioavailability.[6][7][8][9] Therefore, phenyl fluoroformate could serve as a

valuable reagent for introducing the fluoroformate moiety into potential drug candidates.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

synthesis and handling of chemical compounds should only be conducted by trained

professionals in a controlled laboratory setting with appropriate safety precautions. The

information provided is based on limited available data, and further research is required to fully

characterize the properties and potential applications of phenyl fluoroformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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